Cas no 824933-60-0 (3-Pyridinecarbonitrile, 2-amino-4-(4-aminophenyl)-6-(3-chlorophenyl)-)
824933-60-0 structure
Product Name:3-Pyridinecarbonitrile, 2-amino-4-(4-aminophenyl)-6-(3-chlorophenyl)-
CAS No:824933-60-0
MF:C18H13ClN4
MW:320.77562212944
CID:690547
PubChem ID:71418444
Update Time:2025-04-19
3-Pyridinecarbonitrile, 2-amino-4-(4-aminophenyl)-6-(3-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarbonitrile, 2-amino-4-(4-aminophenyl)-6-(3-chlorophenyl)-
- 2-amino-4-(4-aminophenyl)-6-(3-chlorophenyl)pyridine-3-carbonitrile
- DTXSID40837756
- 824933-60-0
-
- Inchi: 1S/C18H13ClN4/c19-13-3-1-2-12(8-13)17-9-15(16(10-20)18(22)23-17)11-4-6-14(21)7-5-11/h1-9H,21H2,(H2,22,23)
- InChI Key: QGOUKDKLADSUBC-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1C=C(C(C#N)=C(N)N=1)C1C=CC(=CC=1)N
Computed Properties
- Exact Mass: 320.0828741g/mol
- Monoisotopic Mass: 320.0828741g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 440
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 88.7Ų
3-Pyridinecarbonitrile, 2-amino-4-(4-aminophenyl)-6-(3-chlorophenyl)- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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